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Compound of Interest

Compound Name:
2-(Tert-butylamino)ethyl

methacrylate

Cat. No.: B1581419 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive safety and handling information for 2-
(tert-butylamino)ethyl methacrylate (TBAEMA), a versatile monomer utilized in the

development of pH-responsive polymers and other advanced materials for biomedical

applications. This document outlines the material's properties, potential hazards, and the

necessary precautions for its safe use in a laboratory setting.

Chemical and Physical Properties
A thorough understanding of the physical and chemical properties of TBAEMA is fundamental

to its safe handling. The following table summarizes key quantitative data.
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Property Value Reference

Appearance Colorless to light yellow liquid [1][2]

Odor Amine-like [1]

Molecular Formula C10H21NO2 [3]

Molecular Weight 187.28 g/mol [3]

Boiling Point 82 °C @ 10 mm Hg [4][5][6]

Melting Point < -70 °C [1]

Flash Point 71 °C (closed cup) [1]

Density 0.914 g/mL at 25 °C [4][5][6]

Vapor Pressure 0.06 hPa at 20 °C [1]

Water Solubility 18 g/L at 25 °C [4]

Refractive Index n20/D 1.442 [4][5][6]

Hazard Identification and Classification
TBAEMA is classified as a hazardous substance. The primary hazards are skin and eye

irritation, and it may cause an allergic skin reaction.[2][7]

GHS Hazard Statements:

H315: Causes skin irritation.[7][8]

H317: May cause an allergic skin reaction.[7]

H319: Causes serious eye irritation.[7][8]

H335: May cause respiratory irritation.[8]

Signal Word: Warning[7][8]

Toxicological Data
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The available toxicological data for TBAEMA is summarized below. It is important to note that

comprehensive toxicological studies are not always publicly available.

Test Species Route Value Reference

LD50
Rat

(male/female)
Oral

> 800 - < 2000

mg/kg bw
[9]

LDLo Dog Intravenous 76 uL/kg [4][5]

Note: Detailed experimental protocols for these toxicological studies are not provided in the

source documents.

Safe Handling and Storage
Proper handling and storage procedures are critical to minimize exposure and ensure a safe

working environment.

Personal Protective Equipment (PPE)
The following PPE should be worn when handling TBAEMA:

Gloves: Chemical-resistant gloves (e.g., nitrile rubber).[8][9]

Eye Protection: Chemical splash-resistant safety glasses or goggles with side protection. A

face shield may be appropriate for larger quantities or when there is a significant risk of

splashing.[8]

Clothing: A lab coat or other protective clothing should be worn to prevent skin contact.[8][9]

Respiratory Protection: Use only in a well-ventilated area. If engineering controls are not

sufficient to maintain airborne concentrations below exposure limits, a suitable respirator

should be worn.[8]

Handling Procedures
Work in a well-ventilated area, preferably in a chemical fume hood.[8][9]
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Avoid contact with skin, eyes, and clothing.[7][8]

Wash hands thoroughly after handling.[7][8]

Keep away from open flames, hot surfaces, and sources of ignition.[1]

Take precautionary measures against static discharge.[1]

Avoid breathing vapors or mist.[7][8]

Storage Conditions
Store in a tightly closed container.[8]

Store in a cool, dry, and well-ventilated area.[8]

Keep away from incompatible substances and sources of ignition.[8]

The storage temperature should not exceed 25 °C to prevent the slow build-up of oligomers

and polymers.[9]

The monomer should not be stored for longer than one year.[6]

Emergency Procedures
First-Aid Measures
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Exposure First-Aid Procedure Reference

Inhalation

Remove to fresh air. If

breathing is difficult, seek

medical attention.

[1][8]

Skin Contact

Immediately remove all

contaminated clothing. Rinse

skin with plenty of water and

soap. If skin irritation or a rash

occurs, get medical

advice/attention.

[1][7][8]

Eye Contact

Rinse cautiously with water for

several minutes. Remove

contact lenses, if present and

easy to do. Continue rinsing.

Immediately call an

ophthalmologist.

[1][8]

Ingestion

Do NOT induce vomiting.

Make the victim drink water

(two glasses at most). Call a

physician immediately.

[1]

Accidental Release Measures
In the event of a spill, follow these procedures:

Evacuate: Evacuate personnel from the immediate area.

Ventilate: Ensure adequate ventilation.

Contain: Prevent further leakage or spillage if it is safe to do so. Do not let the product enter

drains.[7][8]

Absorb: Absorb the spill with inert material (e.g., sand, vermiculite) and place it into a

suitable, labeled disposal container.[8]
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Clean: Clean the spill area thoroughly.

Dispose: Dispose of the waste material in accordance with local, state, and federal

regulations.[8]

Fire-Fighting Measures
Suitable Extinguishing Media: Use alcohol-resistant foam, carbon dioxide (CO2), or dry

powder.[1]

Unsuitable Extinguishing Media: Do not use a solid water stream as it may scatter and

spread the fire.

Specific Hazards: Vapors are heavier than air and may spread along floors. Forms explosive

mixtures with air on intense heating.[1] Hazardous combustion products include carbon

oxides and nitrogen oxides (NOx).[1][3]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[3]

Experimental Protocols and Workflows
The following diagrams illustrate key workflows for the safe handling and emergency response

related to TBAEMA.
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Safe Handling Workflow for TBAEMA

Preparation

Handling

Post-Handling

Storage

Review SDS

Don Personal Protective Equipment (PPE)

Work in a Ventilated Area (Fume Hood)

Dispense Monomer

Close Container Tightly

Clean Work Area

Remove and Dispose of PPE Properly

Wash Hands Thoroughly

Store in a Cool, Dry, Well-Ventilated Area

Keep Away from Ignition Sources
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Emergency Spill Response for TBAEMA

Spill Occurs

Evacuate Immediate Area Alert Others and Supervisor

Assess the Spill
(Size and Location)

Don Appropriate PPE

Contain the Spill with Absorbent Material

Collect Absorbed Material into a Labeled Waste Container

Decontaminate the Spill Area

Dispose of Waste According to Regulations

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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